Cas no 2171989-00-5 (tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate)

Tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate is a specialized carbamate derivative featuring a fluorosulfonylmethyl group at the meta-position of the phenyl ring. This compound is of interest in synthetic organic and medicinal chemistry due to its reactive fluorosulfonyl moiety, which can serve as a versatile intermediate for further functionalization, including nucleophilic substitution or cross-coupling reactions. The tert-butyl carbamate (Boc) protecting group enhances stability while allowing selective deprotection under mild acidic conditions. Its structural features make it valuable for constructing complex molecules, particularly in pharmaceutical research where sulfonyl fluoride derivatives are increasingly utilized for covalent inhibition and probe development. The compound’s well-defined reactivity and stability under standard handling conditions contribute to its utility in advanced synthetic applications.
tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate structure
2171989-00-5 structure
Product Name:tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate
CAS No:2171989-00-5
MF:C12H16FNO4S
MW:289.323145866394
CID:6006560
PubChem ID:165532530
Update Time:2025-06-14

tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate
    • EN300-1577273
    • tert-butyl N-{3-[(fluorosulfonyl)methyl]phenyl}carbamate
    • 2171989-00-5
    • Inchi: 1S/C12H16FNO4S/c1-12(2,3)18-11(15)14-10-6-4-5-9(7-10)8-19(13,16)17/h4-7H,8H2,1-3H3,(H,14,15)
    • InChI Key: WRZVWKGXLYJMAF-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=C(C=1)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

  • Exact Mass: 289.07840733g/mol
  • Monoisotopic Mass: 289.07840733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 80.8Ų

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Additional information on tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate (CAS No. 2171989-00-5)

tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate (CAS No. 2171989-00-5) is a specialized organic compound with significant applications in pharmaceutical intermediates and material science. This compound features a unique fluorosulfonyl group attached to a phenyl ring, which enhances its reactivity and utility in various chemical synthesis processes. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel bioactive molecules and advanced materials.

The carbamate moiety in tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate provides stability and versatility, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in the synthesis of small-molecule inhibitors and protease-targeting drugs, aligning with the growing demand for precision medicine and targeted therapies. Additionally, its fluorosulfonyl group is pivotal in click chemistry applications, a trending topic in drug discovery and bioconjugation.

From an industrial perspective, CAS No. 2171989-00-5 is gaining traction due to its compatibility with green chemistry principles. As sustainability becomes a priority, chemists are exploring eco-friendly synthesis routes for such compounds. The tert-butyl group further contributes to its stability under various conditions, making it suitable for high-throughput screening and automated synthesis platforms.

In the context of user search trends, queries like "fluorosulfonyl applications in drug development" and "carbamate derivatives in material science" reflect the compound's relevance. Moreover, the rise of AI-driven drug design has spurred interest in tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate as a potential candidate for virtual screening and molecular docking studies. Its structural features align with the search for new chemical entities (NCEs) in oncology and neurological disorders.

Quality control and analytical characterization of CAS No. 2171989-00-5 are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods address frequent user questions like "how to analyze fluorosulfonyl compounds" and "best practices for carbamate synthesis."

In summary, tert-butyl N-{3-(fluorosulfonyl)methylphenyl}carbamate (CAS No. 2171989-00-5) represents a cutting-edge compound with multifaceted applications. Its integration into modern chemistry and alignment with industry trends underscore its importance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in advancing innovative therapeutics and functional materials.

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